2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 2-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H24N2O4S/c1-3-25-16-11-9-15(10-12-16)21-19(23)13-27-14-20(24)22-17-7-5-6-8-18(17)26-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: RRJWNGFZCMVGHU-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)CSCC(=O)NC2=CC=CC=C2OCC

Description

2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide, also known as EAA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. EAA belongs to the class of sulfonamide compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide is not fully understood, but it is believed to act through the inhibition of various enzymes and receptors in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This compound has also been reported to interact with various receptors in the body, including the mu-opioid receptor and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in scientific research. It has been reported to reduce the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been found to reduce pain and fever in animal models. Moreover, this compound has been reported to induce apoptosis in cancer cells by activating various signaling pathways. This compound has also been found to inhibit the aggregation of amyloid beta peptides, which are involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide has several advantages for use in scientific research. It is a relatively stable compound that can be synthesized in large quantities with high purity and yield. This compound has also been found to exhibit low toxicity and low side effects in animal models. However, there are also limitations to the use of this compound in lab experiments. This compound is a sulfonamide compound that may interact with other compounds in biological systems, leading to potential confounding effects. Moreover, the mechanism of action of this compound is not fully understood, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for the research on 2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide. One potential direction is to further investigate the mechanism of action of this compound and its interactions with various enzymes and receptors in the body. Another direction is to explore the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, future research could focus on optimizing the synthesis method of this compound to improve its purity and yield. Overall, this compound has shown potential as a therapeutic compound in scientific research, and further investigation is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide involves the reaction between 4-ethoxyaniline and 2-mercaptoacetic acid to form 2-(2-ethoxyanilino)-2-oxoethylthioacetic acid. This intermediate compound is then reacted with 4-ethoxyphenyl isocyanate to form this compound. The synthesis of this compound has been reported in various scientific research publications, and the purity and yield of the compound have been optimized through different methods.

Scientific Research Applications

2-{[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl}-N-(4-ethoxyphenyl)acetamide has been found to exhibit various therapeutic properties in scientific research. It has been reported to possess anti-inflammatory, analgesic, and antipyretic effects. This compound has also been found to exhibit potential anticancer properties by inducing apoptosis in cancer cells. Moreover, this compound has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease by inhibiting the aggregation of amyloid beta peptides.